Cas no 100330-74-3 (Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]-)

• Product name: Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]-
• CAS No: 100330-74-3
• MF: C₂₀H₃₂O₅
• MW: 352.46508
• CID: 229080
• PubChem ID: 180827

Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]-
• Aceticacid, [2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]- (9CI)
• 2-[2-[2-[4-(2-methylheptan-2-yl)phenoxy]ethoxy]ethoxy]acetic acid
• 2-(2-(2-(4-(2-Methylheptan-2-yl)phenoxy)ethoxy)ethoxy)acetic acid
• 100330-74-3
• DTXSID00143168

• Inchi： 1S/C20H32O5/c1-4-5-6-11-20(2,3)17-7-9-18(10-8-17)25-15-14-23-12-13-24-16-19(21)22/h7-10H,4-6,11-16H2,1-3H3,(H,21,22)
• InChI Key： NLIGZDNGWUTIBC-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(OCCOCCOCC(O)=O)=CC=1)(C)CCCCC

Computed Properties

• Exact Mass: 352.22506
• Monoisotopic Mass: 352.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65Ų
• XLogP3: 5

Experimental Properties

• Density: 1.048
• Boiling Point: 488.6°Cat760mmHg
• Flash Point: 163.5°C
• Refractive Index: 1.495
• PSA: 64.99
• LogP: 4.04110